N-cyclopentyl-2,3,4-trifluorobenzamide

• IUPAC Name: N-cyclopentyl-2,3,4-trifluorobenzamide
• InChI: InChI=1S/C12H12F3NO/c13-9-6-5-8(10(14)11(9)15)12(17)16-7-3-1-2-4-7/h5-7H,1-4H2,(H,16,17)
• InChI Key: WBTHAQSBQKNJMR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)C2=C(C(=C(C=C2)F)F)F
• Molecular Formula: C12H12F3NO
• Molecular Weight: 243.22 g/mol

Description

N-cyclopentyl-2,3,4-trifluorobenzamide (NCTB) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. NCTB is a white crystalline solid that is soluble in organic solvents and has a molecular weight of 285.25 g/mol.

Mechanism of Action

The mechanism of action of N-cyclopentyl-2,3,4-trifluorobenzamide is not fully understood, but it is believed to interact with specific targets in cells, leading to various biochemical and physiological effects. N-cyclopentyl-2,3,4-trifluorobenzamide has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2, which is involved in inflammation. Additionally, N-cyclopentyl-2,3,4-trifluorobenzamide has been shown to modulate the activity of certain ion channels, such as the TRPV1 channel, which is involved in pain sensation.
Biochemical and physiological effects:
N-cyclopentyl-2,3,4-trifluorobenzamide has been shown to have various biochemical and physiological effects, including anti-inflammatory, analgesic, and neuroprotective properties. In animal studies, N-cyclopentyl-2,3,4-trifluorobenzamide has been shown to reduce inflammation and pain, and protect against neuronal damage. Additionally, N-cyclopentyl-2,3,4-trifluorobenzamide has been shown to have antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

N-cyclopentyl-2,3,4-trifluorobenzamide has several advantages for lab experiments, including its high purity, stability, and solubility in organic solvents. Additionally, N-cyclopentyl-2,3,4-trifluorobenzamide is relatively easy to synthesize, making it readily available for research. However, one limitation of N-cyclopentyl-2,3,4-trifluorobenzamide is its limited water solubility, which may limit its applications in certain experiments.

Future Directions

There are several future directions for the research of N-cyclopentyl-2,3,4-trifluorobenzamide. In medicinal chemistry, further studies are needed to investigate the potential of N-cyclopentyl-2,3,4-trifluorobenzamide as a drug candidate for the treatment of various diseases. In materials science, N-cyclopentyl-2,3,4-trifluorobenzamide can be further explored as a building block for the synthesis of novel materials with unique properties. In analytical chemistry, N-cyclopentyl-2,3,4-trifluorobenzamide can be utilized for the detection of other compounds, and further studies can be conducted to optimize its derivatizing properties. Additionally, further studies are needed to fully understand the mechanism of action of N-cyclopentyl-2,3,4-trifluorobenzamide and its potential applications in various fields.
Conclusion:
N-cyclopentyl-2,3,4-trifluorobenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of N-cyclopentyl-2,3,4-trifluorobenzamide have been discussed in this paper. Further research is needed to fully understand the potential of N-cyclopentyl-2,3,4-trifluorobenzamide in various fields and to optimize its properties for specific applications.

Scientific Research Applications

N-cyclopentyl-2,3,4-trifluorobenzamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, N-cyclopentyl-2,3,4-trifluorobenzamide has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and neurological disorders. In materials science, N-cyclopentyl-2,3,4-trifluorobenzamide has been used as a building block for the synthesis of novel materials, such as metal-organic frameworks. In analytical chemistry, N-cyclopentyl-2,3,4-trifluorobenzamide has been utilized as a derivatizing agent for the detection of various compounds, including amino acids and peptides.